Cas no 1560488-54-1 (2-amino-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoic acid)

• Product Name: 2-amino-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoic acid
• CAS No: 1560488-54-1
• Molecular Formula: C₁₁H₁₅NO₄
• Molecular Weight: 225.241103410721
• CID: 6068606
• PubChem ID: 66207368

2-amino-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoic acid Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoic acid
• 2-Furanpropanoic acid, α-amino-β-hydroxy-5-(2-methylcyclopropyl)-
• 2-amino-3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanoic acid
• AKOS015550773
• 2-Amino-3-hydroxy-3-(5-(2-methylcyclopropyl)furan-2-yl)propanoic acid
• CS-0344439
• 1560488-54-1
• EN300-1846171

• InChIKey： LTXDAGPHCNSHSS-UHFFFAOYSA-N
• Inchi： 1S/C11H15NO4/c1-5-4-6(5)7-2-3-8(16-7)10(13)9(12)11(14)15/h2-3,5-6,9-10,13H,4,12H2,1H3,(H,14,15)
• SMILES： O1C(C2CC2C)=CC=C1C(O)C(N)C(O)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 225.10010796g/mol
• Heavy Atom Count: 16
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Boiling Point: 396.1±42.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)
• Density: 1.353±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids